Cas no 1187165-52-1 (4-(2,4-Dimethoxybenzoyl)-2-methylpyridine)

• Product Name: 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine
• CAS No: 1187165-52-1
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4684462
• Update Time: 2025-06-13

4-(2,4-Dimethoxybenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine
• (2,4-Dimethoxyphenyl)(2-methylpyridin-4-yl)methanone
• SEL14584129

• Inchi： 1S/C15H15NO3/c1-10-8-11(6-7-16-10)15(17)13-5-4-12(18-2)9-14(13)19-3/h4-9H,1-3H3
• InChI Key： ZHMIWUIXGQANDY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=CN=C(C)C=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine

Recent Advances in the Study of 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine (CAS: 1187165-52-1)

In recent years, the compound 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine (CAS: 1187165-52-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the role of 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine as a selective inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a combination of molecular docking simulations and in vitro assays to demonstrate its high affinity for specific kinase targets, such as p38 MAPK. The study reported a significant reduction in pro-inflammatory cytokine production in cell-based models, suggesting its potential as a therapeutic agent for inflammatory diseases.

Further research has explored the synthetic pathways and structural modifications of 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine to enhance its bioavailability and reduce off-target effects. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed a series of derivatives designed to improve metabolic stability while maintaining inhibitory potency. These efforts have led to the identification of several lead compounds with improved pharmacokinetic profiles, paving the way for future clinical development.

In addition to its kinase inhibitory properties, 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine has also been investigated for its potential in oncology. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The compound exhibited synergistic effects when combined with standard chemotherapeutic agents, offering a promising strategy for combination therapy in resistant cancers.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research underscores the therapeutic potential of 4-(2,4-Dimethoxybenzoyl)-2-methylpyridine and its derivatives, positioning it as a valuable candidate for further investigation in drug discovery pipelines.